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Compound of Interest

Compound Name: ONO-RS-347

CAS No.: 135556-20-6

Cat. No.: B164810

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of ONO-RS-347, a potent and irreversible covalent

inhibitor of the TEAD-YAP protein-protein interaction, and its effects on downstream gene

expression. Due to the limited availability of public data under the name "ONO-RS-347," this

guide will proceed under the assumption that this is a likely reference to TED-347, a well-

characterized TEAD-YAP inhibitor. We will compare the known effects of TED-347 with other

molecules targeting the Hippo-YAP signaling pathway, supported by experimental data and

detailed protocols.

Introduction to TED-347 and the Hippo-YAP Pathway
The Hippo signaling pathway is a critical regulator of organ size, cell proliferation, and

apoptosis. Its dysregulation is implicated in the development of various cancers. The

transcriptional coactivator Yes-associated protein (YAP) and its paralog TAZ are the main

downstream effectors of this pathway. When the Hippo pathway is inactive, YAP/TAZ
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translocate to the nucleus and bind to the TEA domain (TEAD) family of transcription factors,

driving the expression of genes that promote cell growth and inhibit apoptosis.

TED-347 is a small molecule that acts as a potent, irreversible, and allosteric inhibitor of the

TEAD-YAP interaction.[1][2][3][4][5] It covalently binds to a conserved cysteine residue within

the palmitate-binding pocket of TEAD transcription factors, thereby preventing the recruitment

of YAP and subsequent gene transcription.[1][6] This guide will explore the validation of these

downstream gene expression changes.

Comparative Analysis of Downstream Gene
Expression
While comprehensive, publicly available RNA-sequencing or microarray data for TED-347 is

limited, studies have validated its impact on specific YAP target genes. To provide a broader

context, we will compare these findings with the effects of other TEAD-YAP inhibitors.

Table 1: Comparison of Downstream Gene Expression
Changes Induced by TEAD-YAP Inhibitors
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Compound
Mechanism of
Action

Key
Downstream
Gene
Expression
Changes

Cell Lines
Studied

Data Source

TED-347
Covalent TEAD-

YAP inhibitor

Downregulation:

CTGF, SGK1

GBM43, KYSE-

30
[1][4][7]

Verteporfin
Disrupts YAP-

TEAD interaction

Downregulation:

CCNE2, FAT1,

CTGF, Survivin,

PCNA, c-Myc.

Upregulation of

multiple tumor

suppressor

genes. (549

genes

differentially

expressed in one

study).

Endometrial

cancer cells

(HEC-1-A, HEC-

1-B), Papillary

thyroid cancer

cells (K1,

BCPAP)

[8][9][10][11]

MYF-03-69
Covalent TEAD

inhibitor

339 differentially

expressed genes

at 2 µM.

Downregulation:

CYR61, AXL.

Upregulation:

BMF.

NCI-H226

(Mesothelioma)
[12]

VT-104 & IK-930 TEAD inhibitors
Downregulation:

CTGF, CYR61

Y-meso-26B,

92.1 (Hippo-

mutant cancer

cells)

[13]

Signaling Pathway and Experimental Workflow
To visually represent the mechanism of action and the process of validating downstream gene

expression changes, the following diagrams are provided.
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Experimental Workflow for Validating Gene Expression Changes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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